N-(2-(2-chlorophenyl)-2-methoxyethyl)-3,4-difluorobenzamide

• IUPAC Name: N-[2-(2-chlorophenyl)-2-methoxyethyl]-3,4-difluorobenzamide
• InChI: InChI=1S/C16H14ClF2NO2/c1-22-15(11-4-2-3-5-12(11)17)9-20-16(21)10-6-7-13(18)14(19)8-10/h2-8,15H,9H2,1H3,(H,20,21)
• InChI Key: XVYDQXUWNMTTAJ-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C1=CC(=C(C=C1)F)F)C2=CC=CC=C2Cl
• Molecular Formula: C16H14ClF2NO2
• Molecular Weight: 325.74 g/mol

Description

N-(2-(2-chlorophenyl)-2-methoxyethyl)-3,4-difluorobenzamide, also known as ML277, is a small molecule that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as activators of KATP channels, which are ion channels that regulate cellular metabolism and energy homeostasis.

Scientific Research Applications

Determination of Receptor Density

One significant application involves the use of structurally related compounds as probes in neuroscience research. For instance, N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide (PB12), a potent and selective ligand, has been used to directly determine the dopamine D(4) receptor density in rat striatum. This approach offers an alternative to the subtraction method traditionally used in receptor binding studies, highlighting the utility of such compounds in exploring receptor-specific binding and distribution within the brain (Colabufo et al., 2001).

Structure-Affinity Relationship Studies

Further, structural modifications to similar compounds have been examined to understand their impact on receptor affinity. A study on derivatives of N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide revealed that changes in the amide bond and alkyl chain length affect dopamine D(4) receptor affinity. These findings assist in the development of high-affinity, selective ligands for neurological research and potential therapeutic applications (Perrone et al., 2000).

Investigation of Chemical and Mechanical Properties

The discovery and characterization of polymorphs of related fluorinated amides underscore their importance in material science. For example, the study of polymorphs of N-(3,5-difluorophenyl)-2,4-difluorobenzamide reveals the role of short, linear C-H⋅⋅⋅F intermolecular interactions in solid-state properties. These interactions influence the mechanical properties of the materials, such as stiffness and hardness, which are crucial for developing advanced materials with specific mechanical characteristics (Mondal et al., 2017).

Molecular Structure and Intermolecular Interactions

The molecular structure of compounds like N-3-hydroxyphenyl-4-methoxybenzamide has been analyzed to understand the effects of intermolecular interactions on molecular geometry. Such studies provide insights into the crystal packing, dimerization, and rotational conformation of aromatic rings, which are vital for the design of molecules with desired physical and chemical properties (Karabulut et al., 2014).